N-(3-fluoro-4-methylphenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-3-methyl-4-(4-methylphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C20H24FN3O/c1-14-4-8-18(9-5-14)24-11-10-23(13-16(24)3)20(25)22-17-7-6-15(2)19(21)12-17/h4-9,12,16H,10-11,13H2,1-3H3,(H,22,25)
• InChI Key: IGQINDVIZBAPQK-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1C2=CC=C(C=C2)C)C(=O)NC3=CC(=C(C=C3)C)F
• Molecular Formula: C20H24FN3O
• Molecular Weight: 341.4 g/mol

Description

N-(3-fluoro-4-methylphenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide, also known as FMPP, is a piperazine derivative that has gained attention in scientific research due to its potential therapeutic effects. FMPP has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in treating various disorders.

Mechanism of Action

N-(3-fluoro-4-methylphenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide acts as a serotonin receptor agonist, specifically targeting the 5-HT1A receptor. This receptor is involved in the regulation of mood, anxiety, and stress response. By activating this receptor, N-(3-fluoro-4-methylphenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide may have anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
N-(3-fluoro-4-methylphenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide has been shown to increase serotonin levels in the brain, which may contribute to its anxiolytic and antidepressant effects. Additionally, N-(3-fluoro-4-methylphenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide has been shown to decrease dopamine levels in the brain, which may contribute to its potential antipsychotic effects.

Advantages and Limitations for Lab Experiments

N-(3-fluoro-4-methylphenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide has been used in various in vitro and in vivo studies to investigate its potential therapeutic effects. However, N-(3-fluoro-4-methylphenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide has limited solubility in water, which may make it difficult to administer in certain experiments. Additionally, further research is needed to fully understand the potential therapeutic effects of N-(3-fluoro-4-methylphenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide and its limitations.

Future Directions

Future research on N-(3-fluoro-4-methylphenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide could focus on investigating its potential therapeutic effects in treating various disorders, including anxiety, depression, and schizophrenia. Additionally, further research is needed to fully understand the mechanism of action of N-(3-fluoro-4-methylphenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide and its potential biochemical and physiological effects. Studies could also investigate the potential use of N-(3-fluoro-4-methylphenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide in combination with other medications for enhanced therapeutic effects.

Scientific Research Applications

N-(3-fluoro-4-methylphenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide has been studied for its potential therapeutic effects in treating various disorders such as anxiety, depression, and schizophrenia. Studies have shown that N-(3-fluoro-4-methylphenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide acts as a serotonin receptor agonist and may have anxiolytic and antidepressant effects. Additionally, N-(3-fluoro-4-methylphenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide has been studied for its potential antipsychotic effects, although further research is needed in this area.